3-(2-Thienyl)benzoic acid

• IUPAC Name: 3-thiophen-2-ylbenzoic acid
• InChI: InChI=1S/C11H8O2S/c12-11(13)9-4-1-3-8(7-9)10-5-2-6-14-10/h1-7H,(H,12,13)
• InChI Key: SEIZFGIUKSSIJJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)C(=O)O)C2=CC=CS2
• Molecular Formula: C11H8O2S
• DSSTOX Substance ID: DTXSID80353122
• Molecular Weight: 204.25 g/mol
• CAS RN: 29886-63-3

Description

3-(2-Thienyl)benzoic acid is a compound that features a thiophene ring, which is a sulfur-containing heterocycle, attached to a benzoic acid moiety. The thiophene ring imparts unique electronic properties to the molecule, making it of interest in various chemical syntheses and applications, including the development of liquid crystal materials and pharmaceuticals.

Synthesis Analysis

The synthesis of compounds related to this compound involves various catalytic and annulation reactions. For instance, an Ir(III)-catalyzed oxidative annulation of phenylglyoxylic acids with benzo[b]thiophenes has been reported, which is a method that could potentially be adapted for the synthesis of this compound derivatives . Additionally, asymmetric hydrogenation has been used to synthesize chiral building blocks for pharmaceuticals, demonstrating the versatility of reactions involving thiophene and benzoic acid derivatives .

Molecular Structure Analysis

The molecular structure of compounds similar to this compound has been studied using density functional theory (DFT) calculations. These studies provide insights into the molecular geometry, vibrational wavenumbers, and NMR chemical shift values, which are essential for understanding the behavior of these molecules . The crystal structure of a related compound, (2E)-3-(2-Thienyl)acrylic acid-benzene-1,2-diamine, has been determined, showing planar thiophene and benzene rings and highlighting the importance of intermolecular hydrogen bonding .

Chemical Reactions Analysis

The reactivity of thiophene-containing benzoic acids can lead to the formation of various products, depending on the reaction conditions. For example, the conversion of 4-(5-n-alkyl-2-thienyl)benzoic acids into esters has been explored, which is relevant for the development of liquid crystal materials . Additionally, the synthesis of 2-[(3-cyano-1-oxo-4-(3,4,5-trimethoxyphenyl)-1,2,3,4-tetrahydronaphthalen-2-yl) thio] benzoic acid derivatives showcases the potential for creating biologically active compounds .

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound derivatives can be influenced by their molecular structure. Spectroscopic studies have been conducted to characterize these compounds, providing valuable information about their absorption spectra and luminescence efficiencies . The liquid crystal properties of certain thiophene-containing benzoates have been investigated, revealing a sequence of smectic phases and highlighting the impact of molecular structure on material properties .

Scientific Research Applications

Liquid Crystal Properties

• Researchers have found that certain derivatives of 3-(2-Thienyl)benzoic acid, specifically esters formed with 3-fluoro-4-n-octyloxyphenol, exhibit interesting liquid crystal properties. These compounds, including 4-(5-n-alkyl-2-thienyl)benzoic acids, demonstrate a sequence of smectic phases with potential applications in materials science and display technologies (Butcher et al., 1991).

Antibacterial Activity

• A novel ester/hybrid derivative of 3-Hydroxy benzoic acid, a closely related compound, was synthesized and demonstrated potential antibacterial activity. This research opens doors to new drug candidates and chemotherapeutic agents (Satpute et al., 2018).

Pharmacological Research

• Substituted benzoic acids, including derivatives of this compound, have been studied as inhibitors in pharmacological research. For example, their interactions with enzymes like thiopurine methyltransferase provide insights into drug design and therapeutic applications (Ames et al., 1986).

Synthesis and Crystal Structures

• Research on lanthanide coordination compounds using derivatives of benzoic acids, including this compound, shows significant potential in the field of luminescence and materials science. These compounds exhibit interesting photophysical properties with potential applications in optoelectronics and sensing technologies (Sivakumar et al., 2010).

Environmental Applications

• In the field of environmental science, the electrochemical oxidation of benzoic acid derivatives over boron-doped diamond electrodes has been studied. This research is crucial for understanding the degradation of organic compounds in water treatment and environmental remediation processes (Velegraki et al., 2010).

Synthesis routes and methods

Procedure details

To a solution of 2-(3-methoxycarbonylphenyl)thiophene (1.29 g) in methanol (15 ml) and tetrahydrofuran (5 ml) was added an aqueous solution of sodium hydroxide (1N, 8.87 ml) followed by stirring for 2 hours at 60° C. To the mixture was added hydrochloric acid (1N, 10 ml). The resulting precipitate was collected by filtration and dried to give 2-(3-carboxyphenyl)thiophene (1.13 g, 93.4%).